Cas no 339279-51-5 (3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime)

• Product Name: 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime
• CAS No: 339279-51-5
• CID: 4649038
• Update Time: 2025-10-31

3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHOXYPHENYL)-2-[2-(4-METHOXYPHENYL)HYDRAZONO]-3-OXOPROPANAL OXIME
• 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime

Professional Introduction to Compound with CAS No. 339279-51-5 and Product Name: 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime

The compound in question, identified by the CAS number 339279-51-5, is a sophisticated organic molecule with the product name 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention in the field of pharmaceutical chemistry due to their potential biological activities. The structural framework of this molecule incorporates multiple functional groups, including an oxime and a hydrazono moiety, which are known to contribute to its reactivity and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime as a versatile scaffold for developing novel therapeutic agents. The presence of the 4-methoxyphenyl group in the molecule suggests possible aromatic interactions and electronic properties that could enhance binding affinity to specific enzymes or receptors. This feature has prompted researchers to explore its potential in modulating pathways associated with inflammation, neurodegeneration, and other chronic diseases.

In the realm of drug discovery, the oxime functional group is particularly noteworthy due to its ability to form stable coordination complexes with metal ions. This property has been exploited in the development of metal-based therapeutics, where the oxime serves as a chelating agent. The dual presence of (4-methoxyphenyl)hydrazono and oxime groups in 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime suggests a multifaceted interaction potential, which could be leveraged for designing molecules with enhanced pharmacological profiles.

Current research in synthetic organic chemistry has focused on optimizing synthetic routes to produce derivatives of this compound with improved yields and purity. The synthesis of such complex molecules often involves multi-step reactions, including condensation, cyclization, and functional group transformations. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and sustainable production methods, aligning with global efforts to minimize environmental impact.

The biological evaluation of 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime has revealed promising results in preclinical studies. These studies have indicated that the compound exhibits inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, preliminary data suggest that it may interfere with the activity of kinases or proteases that play a role in cancer progression or inflammatory responses. Such findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. By comparing its chemical structure with established drugs, researchers can gain insights into its pharmacological behavior and identify possible analogs with improved efficacy or reduced side effects. Computational modeling techniques, such as molecular docking and pharmacophore modeling, have been instrumental in predicting how this compound might interact with biological targets at the molecular level.

The development of novel pharmaceuticals is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to translate laboratory discoveries into clinical applications. The case of 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime exemplifies this interdisciplinary approach. By integrating knowledge from various scientific disciplines, researchers can accelerate the discovery and development process, bringing new treatments to patients more quickly.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target specific pathological processes. The unique structural features of 339279-51-5 make it a valuable tool for exploring new therapeutic strategies. Whether used as a lead compound or a building block for more complex derivatives, its potential contributions to drug discovery are significant.

In conclusion, 3-(4-Methoxyphenyl)-2-2-(4-methoxyphenyl)hydrazono-3-oxopropanal oxime (CAS No. 339279-51-5) represents an exciting area of research within pharmaceutical chemistry. Its complex structure and diverse functional groups offer opportunities for developing novel therapeutics with broad applications. As scientific methodologies advance, further exploration of this compound promises to yield new insights into disease treatment and management.